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Compound of Interest

Compound Name: Velnacrine Maleate

Cat. No.: B013490 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Velnacrine Maleate is a reversible cholinesterase inhibitor that has been investigated for its

potential therapeutic effects in Alzheimer's disease.[1][2][3] It acts by inhibiting

acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the

neurotransmitter acetylcholine.[3] This inhibition leads to increased levels of acetylcholine in

the synaptic cleft, thereby enhancing cholinergic neurotransmission.[1] Accurate and consistent

preparation of Velnacrine Maleate stock solutions is critical for obtaining reliable and

reproducible results in both in vitro and in vivo studies. This document provides detailed

protocols for the preparation, storage, and handling of Velnacrine Maleate solutions.

Physicochemical Properties
A summary of the key physicochemical properties of Velnacrine Maleate is provided below.

This information is essential for accurate calculations and proper handling of the compound.
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Property Value Source(s)

Molecular Formula C17H18N2O5 [4][5]

Molecular Weight 330.34 g/mol [4][5]

Appearance Light yellow to khaki solid [4]

CAS Number 118909-22-1 [3][4]

Solubility in DMSO 100 mg/mL (302.72 mM) [4]

Experimental Protocols
3.1. Materials and Equipment

Velnacrine Maleate powder (CAS: 118909-22-1)

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic

Sterile, nuclease-free water

Phosphate-buffered saline (PBS) or cell culture medium

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Sterile syringe filters (0.22 µm)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Protocol 1: Preparation of High-Concentration Stock Solution in DMSO (e.g., 100 mM)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/velnacrine-maleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Velnacrine-maleate
https://www.medchemexpress.com/velnacrine-maleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Velnacrine-maleate
https://www.medchemexpress.com/velnacrine-maleate.html
https://en.wikipedia.org/wiki/Velnacrine
https://www.medchemexpress.com/velnacrine-maleate.html
https://www.medchemexpress.com/velnacrine-maleate.html
https://www.benchchem.com/product/b013490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a high-concentration stock solution, typically in an

organic solvent like DMSO, for long-term storage.

Pre-use Preparation: Before opening the vial, allow the Velnacrine Maleate powder to

equilibrate to room temperature for at least 60 minutes. This minimizes water condensation

on the hygroscopic compound.

Calculation: To prepare a 100 mM stock solution, calculate the required mass of Velnacrine
Maleate using its molecular weight (330.34 g/mol ).

Mass (mg) = Desired Volume (mL) x 100 mmol/L x 330.34 g/mol x (1 mg / 1000 µg) x (1 L /

1000 mL) = Desired Volume (mL) x 33.034

Example for 1 mL of 100 mM stock: Mass = 1 mL x 33.034 = 33.034 mg

Weighing: Accurately weigh the calculated amount of Velnacrine Maleate powder using an

analytical balance and transfer it to a sterile conical tube.

Dissolution: Add the appropriate volume of newly opened, anhydrous DMSO to the tube.[4]

For instance, add 1 mL of DMSO to 33.034 mg of the compound.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If

precipitation occurs, gentle heating or sonication can be used to aid dissolution.[4] The

solution should be clear.

Sterilization (Optional): For cell culture applications, sterilize the stock solution by filtering it

through a 0.22 µm syringe filter into a new sterile tube. This step is crucial to prevent

contamination of cell cultures.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots tightly sealed at -20°C for up to one month or at

-80°C for up to six months.[4] Ensure the storage is away from moisture.[4]

3.3. Protocol 2: Preparation of Aqueous Working Solutions
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This protocol outlines the dilution of the high-concentration DMSO stock solution into an

aqueous buffer or cell culture medium for immediate use in experiments.

Thawing: Retrieve a single aliquot of the frozen Velnacrine Maleate DMSO stock solution.

Allow it to thaw completely at room temperature.

Dilution Calculation: Determine the volume of stock solution needed to achieve the desired

final concentration in your aqueous medium (e.g., PBS or cell culture medium).

V1C1 = V2C2

(Volume of Stock) x (Concentration of Stock) = (Final Volume) x (Final Concentration)

Example: To prepare 1 mL (1000 µL) of a 100 µM working solution from a 100 mM stock:

Volume of Stock = (1000 µL x 100 µM) / 100,000 µM = 1 µL

Preparation: Add the calculated volume of the DMSO stock solution (1 µL in the example) to

the final volume of the pre-warmed aqueous medium (999 µL in the example).

Mixing: Mix gently but thoroughly by pipetting up and down or by gentle vortexing. Avoid

vigorous shaking, which can cause protein denaturation in media containing serum.

Final DMSO Concentration: Be mindful of the final DMSO concentration in your working

solution, as high concentrations can be toxic to cells. It is recommended to keep the final

DMSO concentration below 0.5% (v/v).

Usage: Use the freshly prepared working solution immediately for your experiments. It is not

recommended to store aqueous solutions of Velnacrine Maleate for long periods.

Visualized Workflows and Pathways
4.1. Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps for preparing a sterile, high-concentration stock

solution of Velnacrine Maleate.
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Caption: Workflow for Velnacrine Maleate stock solution preparation.

4.2. Signaling Pathway: Mechanism of Action
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Velnacrine Maleate functions as a cholinesterase inhibitor. The diagram below shows its effect

on the cholinergic synapse.
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Caption: Velnacrine Maleate inhibits AChE, increasing acetylcholine levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013490#preparation-of-velnacrine-maleate-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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